Cas no 2591180-38-8 (2-Azabicyclo[2.2.1]heptan-5-amine)

• Product Name: 2-Azabicyclo[2.2.1]heptan-5-amine
• CAS No: 2591180-38-8
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6483111
• PubChem ID: 19771533
• Update Time: 2025-10-24

2-Azabicyclo[2.2.1]heptan-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6741004
• 2591180-38-8
• IAXKDYYTMWUUIA-UHFFFAOYSA-N
• SCHEMBL1442725
• 2-azabicyclo[2.2.1]heptan-5-amine
• 2-Azabicyclo[2.2.1]heptan-5-amine

• Inchi： 1S/C6H12N2/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3,7H2
• InChI Key： IAXKDYYTMWUUIA-UHFFFAOYSA-N
• SMILES： N1CC2C(CC1C2)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-Azabicyclo[2.2.1]heptan-5-amine

Comprehensive Overview of 2-Azabicyclo[2.2.1]heptan-5-amine (CAS No. 2591180-38-8): Properties, Applications, and Research Insights

The compound 2-Azabicyclo[2.2.1]heptan-5-amine (CAS No. 2591180-38-8) is a structurally unique bicyclic amine that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclic scaffold is a key feature, enabling diverse applications in drug discovery, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its rigid molecular framework, which enhances binding affinity and selectivity toward biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-Azabicyclo[2.2.1]heptan-5-amine has surged, driven by advancements in precision medicine and computational chemistry. This compound’s bridged ring system offers steric constraints that are valuable for modulating receptor interactions, making it a candidate for treating neurological disorders such as Parkinson’s disease and chronic pain. Its CAS No. 2591180-38-8 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 2-Azabicyclo[2.2.1]heptan-5-amine is synthesized via catalytic hydrogenation or ring-closing metathesis, with yields optimized for scalable production. Its amine functional group allows for further derivatization, enabling the creation of high-value intermediates for APIs (Active Pharmaceutical Ingredients). The compound’s chirality also opens avenues for asymmetric synthesis, a hot topic in modern organic chemistry.

Environmental and regulatory considerations are critical when working with 2-Azabicyclo[2.2.1]heptan-5-amine. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety. The compound’s biodegradability profile and low ecotoxicity align with the growing emphasis on green chemistry, a trend dominating academic and industrial discussions.

In the context of AI-driven drug discovery, 2-Azabicyclo[2.2.1]heptan-5-amine has been featured in machine learning models predicting molecular properties. Its 3D structure is often used to train algorithms for virtual screening, addressing common search queries like “how to optimize bicyclic amines for drug delivery” or “best scaffolds for neuroactive drugs.” This intersection of chemistry and technology highlights its interdisciplinary importance.

Future research directions for CAS No. 2591180-38-8 may focus on its role in targeted cancer therapies or neuroprotective agents, areas with high unmet medical needs. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate its commercialization, particularly for orphan diseases. As the scientific community prioritizes sustainable synthesis, this compound’s efficient production routes will remain a key discussion point.

In summary, 2-Azabicyclo[2.2.1]heptan-5-amine (CAS No. 2591180-38-8) exemplifies the synergy between structural innovation and therapeutic potential. Its versatility in medicinal chemistry, coupled with emerging technologies like AI-assisted design, positions it as a molecule of enduring significance in 21st-century research.